Cas no 128073-05-2 (5-(Trifluoromethyl)pyridine-2-carbonyl Chloride)

5-(Trifluoromethyl)pyridine-2-carbonyl chloride is a versatile trifluoromethyl-substituted heteroaromatic building block used in organic synthesis and pharmaceutical applications. Its key advantages include high reactivity as an acyl chloride, enabling efficient derivatization into amides, esters, and other functional groups. The trifluoromethyl group enhances lipophilicity and metabolic stability, making it valuable in medicinal chemistry for drug discovery. The pyridine scaffold contributes to its utility as a directing group in metal-catalyzed reactions. This compound is particularly useful in the synthesis of agrochemicals, bioactive molecules, and advanced materials. Proper handling under inert conditions is recommended due to its moisture sensitivity.
5-(Trifluoromethyl)pyridine-2-carbonyl Chloride structure
128073-05-2 structure
Product Name:5-(Trifluoromethyl)pyridine-2-carbonyl Chloride
CAS No:128073-05-2
MF:C7H3ClF3NO
MW:209.553031206131
MDL:MFCD11226644
CID:103044
PubChem ID:329766347
Update Time:2025-10-19

5-(Trifluoromethyl)pyridine-2-carbonyl Chloride Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinecarbonylchloride, 5-(trifluoromethyl)-
    • 2-Pyridinecarbonyl chloride, 5-(trifluoromethyl)- (9CI)
    • 5-(TRIFLUOROMETHYL)PYRIDINE-2-CARBONYL CHLORIDE
    • A889095
    • FT-0678661
    • SCHEMBL9779781
    • 5-(Trifluoromethyl)pyridine-2-carbonyl chloride, 97%
    • 5-(Trifluoromethyl)pyridine-2-carbonylchloride
    • AKOS005255802
    • MFCD11226644
    • 5-Trifluoromethyl-pyridine-2-carbonyl chloride
    • 5-(trifluoromethyl)picolinoylchloride
    • 5-(trifluoromethyl)picolinoyl chloride
    • MS-20105
    • DTXSID40653377
    • 128073-05-2
    • DB-100101
    • 2-PYRIDINECARBONYL CHLORIDE, 5-(TRIFLUOROMETHYL)-
    • BBL100937
    • STL554731
    • 5-(Trifluoromethyl)pyridine-2-carbonyl Chloride
    • MDL： MFCD11226644
    • Inchi： 1S/C7H3ClF3NO/c8-6(13)5-2-1-4(3-12-5)7(9,10)11/h1-3H
    • InChI Key： XGGHEBGOZWCTKF-UHFFFAOYSA-N
    • SMILES： ClC(C1=CC=C(C=N1)C(F)(F)F)=O

Computed Properties

  • Exact Mass: 208.98559
  • Monoisotopic Mass: 208.9855259g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.6
  • Topological Polar Surface Area: 30Ų

Experimental Properties

  • Density: 1.468 g/mL at 25 °C
  • Flash Point: Degrees Fahrenheit:>230°F
    Degrees Celsius:>110°C
  • Refractive Index: n20/D 1.474
  • PSA: 29.96

5-(Trifluoromethyl)pyridine-2-carbonyl Chloride Security Information

  • Symbol: GHS05 GHS07
  • Signal Word：Danger
  • Hazard Statement： H302-H314
  • Warning Statement： P280-P305+P351+P338-P310
  • Hazardous Material transportation number：UN 3265 8 / PGIII
  • WGK Germany：3
  • Hazard Category Code： 22-34
  • Safety Instruction： 26-36/37/39-45
  • Hazardous Material Identification： C Xn
  • HazardClass：IRRITANT

5-(Trifluoromethyl)pyridine-2-carbonyl Chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T166843-500mg
5-(Trifluoromethyl)pyridine-2-carbonyl Chloride
 128073-05-2 97%
500mg
 ¥1025.90 2023-08-31
SHANG HAI XIAN DING Biotechnology Co., Ltd.
032537-1g
5-(Trifluoromethyl)pyridine-2-carbonyl chloride
 128073-05-2 95%
1g
 2648.0CNY 2021-07-05
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
753262-500MG
5-(Trifluoromethyl)pyridine-2-carbonyl Chloride
 128073-05-2
500mg
 ¥1165.17 2023-11-24
Matrix Scientific
032537-250mg
5-(Trifluoromethyl)pyridine-2-carbonyl chloride, 95%
 128073-05-2 95%
250mg
 $94.00 2023-09-09
Matrix Scientific
032537-500mg
5-(Trifluoromethyl)pyridine-2-carbonyl chloride, 95%
 128073-05-2 95%
500mg
 $145.00 2023-09-09
Apollo Scientific
PC520621-1g
5-(Trifluoromethyl)pyridine-2-carbonyl chloride
 128073-05-2 97%
1g
 £120.00 2023-09-01
Apollo Scientific
PC520621-5g
5-(Trifluoromethyl)pyridine-2-carbonyl chloride
 128073-05-2 97%
5g
 £504.00 2023-09-01
Apollo Scientific
PC520621-10g
5-(Trifluoromethyl)pyridine-2-carbonyl chloride
 128073-05-2 97%
10g
 £792.00 2023-09-01
TRC
T797163-100mg
5-(Trifluoromethyl)pyridine-2-carbonyl Chloride
 128073-05-2
100mg
 $ 50.00 2022-06-02
TRC
T797163-500mg
5-(Trifluoromethyl)pyridine-2-carbonyl Chloride
 128073-05-2
500mg
 $ 210.00 2022-06-02

5-(Trifluoromethyl)pyridine-2-carbonyl Chloride Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:128073-05-2)5-(Trifluoromethyl)pyridine-2-carbonyl Chloride
Order Number:A889095
Stock Status:in Stock
Quantity:10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:26
Price ($):869.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:128073-05-2)5-(Trifluoromethyl)pyridine-2-carbonyl Chloride
A889095
Purity:99%
Quantity:10g
Price ($):869.0
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